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sodium

Cat. No.: B15588381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N4-acetylcytidine (ac4C) is a post-transcriptional RNA modification that has garnered

increasing attention in the field of epitranscriptomics. This modification, where an acetyl group

is added to the N4 position of cytidine, is catalyzed by the N-acetyltransferase 10 (NAT10)

enzyme and plays a crucial role in regulating gene expression. N4-acetylcytidine triphosphate

(ac4CTP) is the activated precursor required for the enzymatic incorporation of ac4C into RNA

transcripts during in vitro transcription. This technical guide provides an in-depth overview of

the chemical properties of ac4CTP, detailed experimental protocols for its synthesis, analysis,

and use, and explores its biological significance, particularly in cancer biology.

Core Chemical Properties of N4-Acetylcytidine
Triphosphate
N4-Acetylcytidine triphosphate is a modified nucleotide essential for the in vitro synthesis of

ac4C-containing RNA. Its chemical properties are summarized below.
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Property Value Reference

Molecular Formula C11H18N3O15P3 (free acid) [1][2]

Molecular Weight 525.19 g/mol (free acid) [1][2]

Exact Mass 525.00 g/mol (free acid) [1][2]

Appearance
Colorless to slightly yellow

solution in water
[1][2]

Purity ≥ 95% (HPLC) [1][2]

Concentration
Typically supplied as a 100

mM - 110 mM solution
[1][2]

pH 7.0 ± 0.5 [1][2]

Solubility Soluble in water [1][2]

Storage Conditions

Store at -20 °C. Short-term

exposure (up to 1 week

cumulative) to ambient

temperature is possible.

[1][2]

Shelf Life
12 months from date of

delivery
[1][2]

Spectral Properties
Property Value Conditions Reference

λmax 243 nm Tris-HCl, pH 7.5 [1][2]

Molar Extinction

Coefficient (ε)
11.2 L mmol⁻¹ cm⁻¹ Tris-HCl, pH 7.5 [1][2]

Experimental Protocols
Chemical Synthesis of N4-Acetylcytidine Triphosphate
(Proposed Method)
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While a detailed, step-by-step protocol for the synthesis of N4-acetylcytidine triphosphate is not

readily available in the literature, a general "one-pot" synthesis approach for nucleoside

triphosphates can be adapted. This proposed method is based on the conversion of a

nucleoside 5'-H-phosphonate to the triphosphate.

Materials:

N4-acetylcytidine

Phosphorus trichloride

Triethylamine

1H-Tetrazole

Iodine

Pyridine

Tris(tetra-n-butylammonium) hydrogen pyrophosphate

Anhydrous solvents (e.g., pyridine, DMF)

Deuterated solvents for NMR (e.g., D₂O)

HPLC grade solvents

Procedure:

Synthesis of N4-acetylcytidine 5'-H-phosphonate: This precursor can be synthesized from

N4-acetylcytidine.

One-Pot Conversion to Triphosphate:

The N4-acetylcytidine 5'-H-phosphonate is silylated with excess trimethylsilyl chloride

(TMSCl).

This is followed by activation under mild conditions with iodine in pyridine.
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The activated intermediate is then reacted with tris(tetra-n-butylammonium) hydrogen

pyrophosphate to form the triphosphate.

Purification: The crude product is purified by ion-exchange chromatography followed by

reverse-phase HPLC.

Note: This is a generalized protocol and requires optimization for N4-acetylcytidine

triphosphate synthesis.

HPLC Purification of N4-Acetylcytidine Triphosphate
Ion-pair reverse-phase HPLC is a suitable method for the purification of modified nucleotides.

Instrumentation:

HPLC system with a UV detector

Preparative C18 column

Mobile Phase:

Buffer A: 0.1 M Triethylammonium bicarbonate (TEAB), pH 7.5

Buffer B: 0.1 M TEAB, pH 7.5, in 50% acetonitrile

Gradient:

A linear gradient from 0% to 50% Buffer B over 20 minutes is a common starting point for

oligonucleotide and nucleotide purification. The gradient may need to be adjusted based on the

retention time of ac4CTP.

Detection:

UV absorbance at 243 nm and 260 nm.

Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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NMR is used to confirm the structure of the synthesized ac4CTP.

Sample Preparation: The purified ac4CTP is lyophilized and dissolved in D₂O.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).

Spectra to Acquire: ¹H, ¹³C, and ³¹P NMR spectra. The acetyl group protons should be

identifiable in the ¹H NMR spectrum.

Mass Spectrometry (MS):

MS is used to confirm the molecular weight of ac4CTP.

Ionization Method: Electrospray ionization (ESI) is commonly used for nucleotides.

Analysis Mode: Negative ion mode is often preferred for nucleotides to observe the

deprotonated molecular ion.

Expected m/z: The expected mass-to-charge ratio for the [M-H]⁻ ion of the free acid would

be approximately 524.0.

In Vitro Transcription with N4-Acetylcytidine
Triphosphate
ac4CTP can be used as a substrate for T7 RNA polymerase to synthesize RNA containing

ac4C.

Reaction Mix:
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Component Final Concentration

T7 RNA Polymerase Buffer 1x

DTT 10 mM

ATP, GTP, UTP 2 mM each

N4-Acetylcytidine Triphosphate 2 mM

Linearized DNA Template 1 µg

T7 RNA Polymerase 2 µL

RNase Inhibitor 20 units

Nuclease-free water to final volume

Procedure:

Assemble the reaction mix on ice.

Incubate at 37°C for 2-4 hours.

Treat with DNase I to remove the DNA template.

Purify the RNA using a suitable method (e.g., spin column purification or phenol-chloroform

extraction followed by ethanol precipitation).

Biological Significance and Experimental Workflows
Role of N4-acetylcytidine in mRNA Stability and
Translation
The N4-acetylcytidine modification, installed by NAT10, has been shown to enhance the

stability of mRNA transcripts, protecting them from degradation.[3] This increased stability can

lead to enhanced protein translation. The mechanism involves the acetyl group sterically

hindering the access of ribonucleases to the RNA backbone.
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Mechanism of ac4C-mediated mRNA Stability
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Caption: Mechanism of ac4C-mediated mRNA stability.

NAT10 Signaling in Cancer
NAT10 is frequently overexpressed in various cancers and has been implicated in promoting

cancer progression. One of the pathways it influences is the Wnt/β-catenin signaling pathway.

NAT10-mediated ac4C modification of specific mRNAs, such as KIF23 in colorectal cancer, can

lead to their stabilization and increased expression. This, in turn, activates the Wnt/β-catenin

pathway, promoting cell proliferation and metastasis.
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NAT10-Wnt/β-catenin Signaling in Cancer
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Caption: NAT10-Wnt/β-catenin signaling pathway in cancer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b15588381?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for ac4C Sequencing (ac4C-seq)
ac4C-seq is a method to map N4-acetylcytidine at single-nucleotide resolution. It relies on the

chemical reduction of ac4C, which leads to misincorporation during reverse transcription.
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ac4C-seq Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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